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Compound of Interest

Compound Name: D-Iditol-13C

Cat. No.: B12390154

FOR IMMEDIATE USE: This document provides essential safety and logistical information for
researchers, scientists, and drug development professionals handling D-Iditol-13C. Adherence
to these guidelines is critical for ensuring a safe laboratory environment and maintaining the
integrity of your research.

D-Iditol-13C is the 13C labeled version of D-lditol, a sugar alcohol.[1][2] While the safety data
sheet for D-Iditol indicates that it is not classified as a hazardous substance and has no known
irritating effects on the eyes or skin, proper laboratory hygiene and safety protocols are
paramount.[3] The product is not flammable and does not present an explosion hazard.[3]

Personal Protective Equipment (PPE)

While D-Iditol-13C is not considered hazardous, the following personal protective equipment is
recommended as a standard laboratory practice to minimize exposure and ensure safety.
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PPE Category Item Specification Rationale

Protects eyes from
Eye Protection Safety Glasses ANSI z87.1-rated potential splashes or
airborne particles.

Prevents direct skin
Hand Protection Disposable Gloves Nitrile or Latex contact with the

chemical.

Protects skin and
Body Protection Laboratory Coat Standard personal clothing from

contamination.

Recommended when

handling the powder
Respiratory Protection  Dust Respirator NIOSH-approved form to avoid

inhalation of dust

particles.[4]

Experimental Workflow: From Receipt to Storage

Following a structured workflow is essential for the safe and effective use of D-Iditol-13C in a
laboratory setting.
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Experimental Workflow for D-Iditol-13C Handling
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Experimental Workflow for D-Iditol-13C Handling
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Detailed Methodologies:

e Receiving and Inspection: Upon receipt of the D-Iditol-13C shipment, visually inspect the
packaging for any signs of damage or leakage. Verify that the product name and lot number
on the container match the order specifications.

« Initial Storage: For long-term stability, store the product at -20°C in its original, tightly sealed
container.[5][6] Ensure the storage location is dark and dry to protect the compound from
light and moisture.[5]

o Preparation for Use: Before handling the compound, put on all required personal protective
equipment. If working with the powdered form, conduct weighing and initial preparation in a
well-ventilated area or under a fume hood to minimize dust inhalation.[4] D-Iditol is soluble in
water at 5mg/ml.[5]

o Experimental Use: Follow your established laboratory protocol for the specific experiment.

» Post-Experiment: Dispose of any contaminated consumables, such as pipette tips and tubes,
in the appropriate laboratory waste stream. Thoroughly clean the work area. Remove and
discard disposable PPE. Always wash your hands thoroughly with soap and water after
handling the compound.

o Final Storage: Securely seal the container of any unused D-Iditol-13C and promptly return it
to the designated -20°C storage location.

Disposal Plan

Proper disposal of D-Iditol-13C and associated waste is crucial to maintain a safe laboratory
and environment.
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Disposal Plan for D-Iditol-13C
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Disposal Plan for D-Iditol-13C

Step-by-Step Disposal Guidance:
e Solid Waste:

o Collect any unused solid D-Iditol-13C and contaminated disposable labware (e.qg.,
weighing boats, pipette tips) in a clearly labeled, sealed container.

o Dispose of the sealed container as non-hazardous chemical waste, following your
institution's specific guidelines.

e Liquid Waste:

o Collect any solutions containing D-Iditol-13C in a designated, sealed, and clearly labeled
waste container.
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o Consult your institution's chemical waste disposal protocols and local regulations for
proper disposal of the liquid waste stream. Do not pour solutions containing D-Iditol-13C
down the drain.[7]

e Spill Cleanup:

o In the event of a spill of the solid material, carefully sweep it up to avoid generating dust
and place it in a sealed container for disposal.[8]

o For liquid spills, absorb the material with an inert absorbent and place it in a sealed
container for disposal.

o Clean the affected area with a damp cloth to remove any remaining residue.

Disclaimer: The information provided in this document is intended as a guide for the safe
handling of D-Iditol-13C. It is not a substitute for a comprehensive risk assessment. Always
consult the most recent Safety Data Sheet (SDS) for the specific product you are using and
adhere to all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling D-
Iditol-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12390154#personal-protective-equipment-for-
handling-d-iditol-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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